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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight of
hexaaquaaluminum(lll) bromate. The calculation is based on the compound's chemical
formula and the standard atomic weights of its constituent elements.

Chemical Formula and Structure

Hexaaquaaluminum(lll) bromate is an inorganic compound. The name indicates a central
aluminum ion with an oxidation state of +3. This ion is coordinated by six water molecules,
forming the complex cation [Al(Hz20)s]3*. The counter-ion is the bromate anion, BrOs~. To
achieve a neutral compound, three bromate anions are required to balance the +3 charge of
the complex cation.

Therefore, the chemical formula for hexaaquaaluminum(lll) bromate is --INVALID-LINK--3.[1]

[2]

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the chemical formula.
The calculation involves the atomic weights of Aluminum (Al), Hydrogen (H), Oxygen (O), and
Bromine (Br).

The formula can be broken down into its constituent atoms:
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1 Aluminum (Al) atom

12 Hydrogen (H) atoms (from 6 H20 molecules)

15 Oxygen (O) atoms (6 from H20 and 9 from 3 BrOs~ ions)

3 Bromine (Br) atoms
The standard atomic weights for these elements are provided in the table below.

Data Presentation: Atomic and Molecular Weights

The following table summarizes the quantitative data used to calculate the molecular weight of
hexaaquaaluminum(lll) bromate.

o Standard Total Weight

Quantity in ] . o
Element Symbol Atomic Weight Contribution (

Formula

(g/mol) g/mol )

Aluminum Al 1 26.981538 26.981538
Hydrogen H 12 1.008 12.096
Oxygen O 15 15.999 239.985
Bromine Br 3 79.904 239.712

Total 518.774538

Note: The standard atomic weights are based on IUPAC recommendations.[3][4][5][6][7][8][9]
[10][11][12][13][14] For elements with natural isotopic variation, a conventional value is used.
[10]

The calculated molecular weight of hexaaquaaluminum(lll) bromate is approximately 518.77
g/mol . Some sources may report slightly different values due to rounding of atomic weights,
such as 410.69 g/mol , which appears to be for the anhydrous form, Al(BrOs)s.[15][16] Another
structural study on a trihydrate form of the compound, --INVALID-LINK--3-3H20, reports a
molecular weight of 572.84 g/mol .[17]
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Logical Relationship for Molecular Weight
Calculation

The process for determining the molecular weight is a straightforward logical progression. This
can be visualized as a workflow.

Caption: Workflow for Molecular Weight Calculation.

Disclaimer: The information provided in this document is for technical and scientific reference.
The request for detailed experimental protocols and signaling pathways is not applicable to the
fundamental calculation of a compound's molecular weight. The provided data is based on
established chemical principles and publicly available atomic weight information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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